Arisostatin B

• Molecular Formula: C69H102N2O22
• Molecular Weight: 1311.5 g/mol
• InChI: InChI=1S/C69H102N2O22/c1-31(2)64(78)92-60-39(10)85-54(27-50(60)89-51-22-20-49(37(8)83-51)88-53-26-47(75)59(38(9)84-53)90-52-21-18-45(73)36(7)82-52)91-58-35(6)23-34(5)57-42(58)16-17-43-32(3)15-19-48(87-55-29-67(12,70)61(40(11)86-55)71-66(80)81-14)33(4)24-44-46(74)25-41(30-72)28-69(44)63(77)56(65(79)93-69)62(76)68(43,57)13/h15-17,24-25,30-31,34-40,42-55,57-61,73-76H,18-23,26-29,70H2,1-14H3,(H,71,80)/b32-15+,33-24+,62-56?/t34-,35-,36-,37-,38-,39-,40+,42-,43-,44+,45+,46-,47+,48-,49+,50+,51-,52-,53+,54+,55-,57+,58-,59-,60-,61-,67-,68+,69-/m0/s1
• InChIKey: MRZKEQJMIPRXTI-AOACXWMASA-N

Arisostatin B: Dual-Activity Tetrocarcin Antibiotic

Arisostatin B is a natural product belonging to the tetrocarcin class of spirotetronate antibiotics, produced by the actinomycete Micromonospora sp. TP-A0316 [1]. It is characterized by a complex macrocyclic core linked to a tetrasaccharide chain, with a molecular weight of 1311.55 g/mol . The compound exhibits dual antibacterial activity against Gram-positive bacteria and antitumor activity .

Gram-positive antibacterial screening

Glycosylation SAR and probe design

Caspase-3/ROS apoptosis pathway research

• [1] Furumai, T., Takagi, K., Igarashi, Y., Saito, N., & Oki, T. (2000). Arisostatins A and B, new members of tetrocarcin class of antibiotics from Micromonospora sp. TP-A0316. I. Taxonomy, fermentation, isolation and biological properties. The Journal of Antibiotics, 53(3), 227-232. View Source

Arisostatin B: Why Substitution Fails

The primary differential feature of Arisostatin B is the presence of an iso-butanoyldigitoxose moiety in its tetrasaccharide side chain, replacing the acetyldigitoxose unit found in the parent compound, tetrocarcin A [1]. This specific acylation pattern is not a universal feature of the tetrocarcin class and is known to influence both the compound's physicochemical properties and its biological interactions. Therefore, substituting Arisostatin B with a generic tetrocarcin analog (e.g., tetrocarcin A) will result in a chemically distinct compound with potentially different target engagement, potency, and solubility profiles, as outlined below [2].

Glycosylation Pattern Mismatch

Isobutanoyldigitoxose unit may alter target binding kinetics compared to acetyldigitoxose in tetrocarcin A; direct interchange risks SAR misinterpretation.

Apoptotic Pathway Divergence

Arisostatin A/B may activate caspase-3/ROS, while tetrocarcin A inhibits Bcl-2; mechanism-of-action conclusions may not transfer without validation.

• [1] Igarashi, Y., Takagi, K., Kan, Y., Fujii, K., Harada, K., Furumai, T., & Oki, T. (2000). Arisostatins A and B, new members of tetrocarcin class of antibiotics from Micromonospora sp. TP-A0316. II. Structure determination. The Journal of Antibiotics, 53(3), 233-240. View Source
• [2] Komaki, H., Ichikawa, N., Hosoyama, A., Hamada, M., & Igarashi, Y. (2021). In Silico Analysis of PKS and NRPS Gene Clusters in Arisostatin- and Kosinostatin-Producers and Description of Micromonospora okii sp. nov. Antibiotics, 10(12), 1473. View Source

Arisostatin B: Differentiation Evidence

Isobutanoyl vs. Acetyl Glycosylation Pattern

Arisostatin B is structurally defined by the presence of an iso-butanoyldigitoxose unit at the terminal end of its tetrasaccharide chain, a feature that distinguishes it from the parent compound tetrocarcin A, which contains an acetyldigitoxose unit at the same position [1]. This acylation modification is the sole structural variation between the two compounds and serves as the basis for all downstream differences in biological and chemical behavior [2].

Glycosylation pattern

Class-level inference

Isobutanoyl‑digitoxose

vs acetyldigitoxose (tetrocarcin A)

Supports glycosylation SAR study design

No direct functional comparison data

Evidence Dimension	Terminal sugar acylation pattern
Target Compound Data	iso-butanoyldigitoxose
Comparator Or Baseline	Tetrocarcin A: acetyldigitoxose
Quantified Difference	Qualitative structural difference
Conditions	Structure elucidation by 1D and 2D NMR spectroscopy, FAB-MS

Why This Matters

This unique glycosylation pattern is the primary driver for potential differences in target selectivity and downstream biological effects, making Arisostatin B a non-interchangeable tool for SAR studies within the tetrocarcin class.

• [1] Igarashi, Y., Takagi, K., Kan, Y., Fujii, K., Harada, K., Furumai, T., & Oki, T. (2000). Arisostatins A and B, new members of tetrocarcin class of antibiotics from Micromonospora sp. TP-A0316. II. Structure determination. The Journal of Antibiotics, 53(3), 233-240. View Source
• [2] Furumai, T., Takagi, K., Igarashi, Y., Saito, N., & Oki, T. (2000). Arisostatins A and B, new members of tetrocarcin class of antibiotics from Micromonospora sp. TP-A0316. I. Taxonomy, fermentation, isolation and biological properties. The Journal of Antibiotics, 53(3), 227-232. View Source

Gram-Positive Antibacterial Spectrum

The biosynthetic gene cluster (BGC) responsible for producing Arisostatin B in Micromonospora sp. TP-A0316 is distinct, though it closely resembles the tetrocarcin A-BGC from Micromonospora chalcea NRRL 11289 [1]. This confirms that Arisostatin B is the product of a specific, dedicated biosynthetic pathway and is not a spontaneous degradation product or minor fermentation impurity of tetrocarcin A. The genetic distinction underpins its unique iso-butanoylation, which is encoded by specific acyltransferase genes within the BGC.

Antibacterial benchmark

Class-level inference

MIC 12.5 µM

Tetrocarcin Q vs B. subtilis

Supports Gram-positive screening range

Verify for Arisostatin B

Evidence Dimension	Biosynthetic Gene Cluster (BGC) identity
Target Compound Data	Arisostatin-BGC from Micromonospora sp. TP-A0316
Comparator Or Baseline	Tetrocarcin A-BGC from Micromonospora chalcea NRRL 11289
Quantified Difference	Genetically related but distinct BGCs
Conditions	In silico genomic analysis of PKS and NRPS gene clusters

Why This Matters

The existence of a dedicated BGC validates Arisostatin B as a genetically encoded, distinct chemical entity, not a minor variant, which is a critical consideration for research requiring high chemical reproducibility and defined biological target engagement.

• [1] Komaki, H., Ichikawa, N., Hosoyama, A., Hamada, M., & Igarashi, Y. (2021). In Silico Analysis of PKS and NRPS Gene Clusters in Arisostatin- and Kosinostatin-Producers and Description of Micromonospora okii sp. nov. Antibiotics, 10(12), 1473. View Source

Caspase-3/ROS Apoptotic Pathway

While direct comparative solubility data for Arisostatin B and tetrocarcin A are not available in the open literature, a class-level inference can be made based on the chemical properties of the iso-butanoyl modification. The iso-butanoyl group is more lipophilic than an acetyl group, which is predicted to alter the partition coefficient (LogP) and potentially enhance membrane permeability at the expense of aqueous solubility . This is a key differentiator for researchers designing cell-based assays or considering in vivo formulations, as solubility and permeability are critical experimental parameters.

Apoptosis mechanism

Class-level inference

Caspase-3 / ROS activation

vs Bcl-2 inhibition (tetrocarcin A)

Supports caspase-3/ROS pathway study context

Data for Arisostatin A; infer B

Evidence Dimension	Lipophilicity (LogP) due to acylation
Target Compound Data	iso-butanoyldigitoxose (more lipophilic)
Comparator Or Baseline	Tetrocarcin A: acetyldigitoxose (less lipophilic)
Quantified Difference	Not quantified in source
Conditions	Theoretical chemical property inference

Why This Matters

This informs procurement decisions for assay development: Arisostatin B may exhibit different solvent requirements (e.g., DMSO percentage) and cellular uptake kinetics compared to tetrocarcin A, necessitating compound-specific optimization.

Arisostatin B: Application Scenarios

Glycosylation SAR Studies

Researchers investigating the role of the terminal sugar acylation in the tetrocarcin class should procure Arisostatin B as a defined comparator to tetrocarcin A. The iso-butanoyl modification represents a single, well-defined variable for studying how lipophilicity and steric bulk at this position affect antibacterial and antitumor potency [1].

Caspase-Dependent Apoptosis Studies

For projects focused on natural product biosynthesis, Arisostatin B is essential for studying the enzymatic machinery responsible for iso-butanoylation. Its production by Micromonospora sp. TP-A0316, and the close relationship of its BGC to that of tetrocarcin A, provides a focused system for investigating the evolution and function of specific acyltransferase enzymes [2].

Gram-Positive Susceptibility Testing

In screening campaigns for new antimicrobial or antitumor agents from actinomycetes, Arisostatin B serves as a valuable reference standard. Its distinct chromatographic and spectroscopic signature allows for the rapid dereplication of known compounds, ensuring that research resources are focused on truly novel chemical entities rather than rediscovering known analogs [3].

Application

Selection Property

Validation Focus

Glycosylation SAR studies

Isobutanoyl-digitoxose structural variant

Differentiation from acetyldigitoxose analogs

Caspase-3/ROS apoptosis research

Caspase-3 activation context

Differentiation from Bcl-2 inhibition pathway

Gram-positive antibacterial screening

B. subtilis susceptibility context

MIC assay design and range finding

Natural product dereplication & biosynthesis

Micromonospora metabolite reference

Comparative metabolomics & gene cluster studies

• [1] Igarashi, Y., Takagi, K., Kan, Y., Fujii, K., Harada, K., Furumai, T., & Oki, T. (2000). Arisostatins A and B, new members of tetrocarcin class of antibiotics from Micromonospora sp. TP-A0316. II. Structure determination. The Journal of Antibiotics, 53(3), 233-240. View Source
• [2] Komaki, H., Ichikawa, N., Hosoyama, A., Hamada, M., & Igarashi, Y. (2021). In Silico Analysis of PKS and NRPS Gene Clusters in Arisostatin- and Kosinostatin-Producers and Description of Micromonospora okii sp. nov. Antibiotics, 10(12), 1473. View Source
• [3] Furumai, T., Takagi, K., Igarashi, Y., Saito, N., & Oki, T. (2000). Arisostatins A and B, new members of tetrocarcin class of antibiotics from Micromonospora sp. TP-A0316. I. Taxonomy, fermentation, isolation and biological properties. The Journal of Antibiotics, 53(3), 227-232. View Source